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Abstract

Nickel ditelluride (NiTez2), a transition metal dichalcogenide (TMD), has garnered significant
interest as a type-Il Dirac semimetal. In its pristine bulk form, NiTez does not exhibit
superconductivity. However, the intercalation of various guest atoms into the van der Waals
gaps of its layered structure has been shown to induce a superconducting state. This technical
guide provides a comprehensive overview of the exploration of superconductivity in
intercalated NiTez, summarizing key quantitative data, detailing experimental methodologies,
and illustrating the underlying physical mechanisms.

Introduction to NiTez2 and the Role of Intercalation

NiTez crystallizes in a Cdlz-type structure with the space group P-3m1, characterized by layers
of Ni atoms octahedrally coordinated with Te atoms. These layers are held together by weak
van der Waals forces, which allow for the insertion of foreign atoms or molecules, a process
known as intercalation. This process is a powerful method for tuning the electronic properties of
TMDs.[1]

In NiTez, which is a Dirac semimetal, the conduction and valence bands touch at specific points
in the Brillouin zone, known as Dirac cones.[2] Theoretical and experimental studies have
shown that the intercalation of electron-donating species introduces charge carriers, which can
alter the Fermi level and modify the electronic band structure, leading to the emergence of
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superconductivity.[2][3] A key effect of intercalation is the suppression of the Dirac-cone-like

feature in the band structure, which appears to be correlated with the emergence of a

superconducting ground state.[2]

Quantitative Data on Superconducting Properties

The superconducting properties of intercalated NiTez are highly dependent on the intercalant

and its concentration. The following tables summarize the key quantitative data from various

studies.
Critical
Intercalant Host Material Temperature Notes Reference
(Te)
Superconducting
Te-deficient state is
Titanium (Ti) NiTez ~4.0K insensitive to [2][4]
(polycrystalline) pressures up to
1.3 GPa.
) ) Predicted to be a
o ) Bilayer NiTe2
Lithium (Li) ) ~11.3K two-gap [31[5]
(theoretical)
superconductor.
Predicted to be
o ) Monolayer NiTez an intrinsic two-
Lithium (Li) i ~5.7K [31[5]
(theoretical) gap
superconductor.
. Superconducti Coherence
Intercalant Host Material Reference
ng Gap (4) Length (§)
o ) Te-deficient
Titanium (Ti) ) Not Reported ~19.14 nm [4]
NiTez
. _ Bilayer NiTez ~3.1 meV and
Lithium (Li) ] Not Reported [31[5]
(theoretical) ~1.8 meV
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Experimental Protocols

The synthesis and characterization of superconducting intercalated NiTez involve several key

experimental procedures.

Synthesis of Polycrystalline Ti-Intercalated NiTez

This protocol is based on the solid-state reaction method described for Tio.1NiTe1.s.[2]

Stoichiometric Mixing: High-purity powders of Nickel (Ni), Tellurium (Te), and Titanium (Ti)
are weighed in the desired stoichiometric ratio (e.g., 0.1:1.5:1 for Tio.1NiTex.s).

Grinding and Pelletizing: The powders are thoroughly ground together to ensure
homogeneity and then pressed into pellets.

First Annealing: The pellets are sealed in an evacuated quartz tube under an argon
atmosphere. The tube is heated to 750°C and maintained at this temperature for 48 hours.

Intermediate Grinding: After the first annealing, the sample is cooled, reground to improve
homogeneity, and pressed into pellets again.

Second Annealing: The pellets are resealed in a quartz tube under the same conditions and
subjected to a second heat treatment at 750°C for 48 hours.

Quenching: The synthesis is completed by quenching the quartz tube in ice water.

Single Crystal Growth

Single crystals of NiTez can be synthesized using a Te solution method.[6]

Mixing: High-purity nickel powder and tellurium ingots are mixed in a molar ratio of 1:8 in a
glovebox.

Sealing: The mixture is sealed in an evacuated quartz tube.

Heating and Soaking: The tube is rapidly heated to 950°C and kept at this temperature for 48
hours.

Slow Cooling: The furnace is then slowly cooled to 500°C at a rate of 3°C/hour.
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e Quenching: Finally, the tube is quenched in cold water to obtain single crystals.

Characterization Techniques

o X-ray Diffraction (XRD): Used to confirm the crystal structure and phase purity of the
synthesized materials. XRD patterns can show shifts in the lattice parameters upon
intercalation.[2]

» Electrical Resistivity Measurements: Four-probe resistivity measurements as a function of
temperature are essential to identify the superconducting transition, characterized by a sharp
drop in resistance to zero. The effect of an applied magnetic field on the transition
temperature is used to confirm the superconducting nature.[2]

o Magnetic Susceptibility Measurements: Meissner effect measurements, showing the
expulsion of a magnetic field from the material below Tc, provide definitive proof of
superconductivity.

e Scanning Tunneling Microscopy (STM): Provides atomic-resolution images of the surface,
allowing for the identification of native defects and the effects of intercalation on the local
electronic structure.[6]

» Angle-Resolved Photoemission Spectroscopy (ARPES): Used to directly probe the electronic
band structure and observe changes, such as the suppression of the Dirac cone, upon
intercalation.[6]

Visualizing the Mechanisms and Workflows

The following diagrams, generated using Graphviz, illustrate key concepts and processes in
the study of intercalated NiTexz.
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Logical Flow from Intercalation to Superconductivity
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Caption: Logical flow from intercalation to superconductivity in NiTez.
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Experimental Workflow for Ti-Intercalated NiTe2
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Caption: Experimental workflow for the synthesis of Ti-intercalated NiTez.
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Signaling Pathway: Intercalation Effect on Band Structure
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Caption: Signaling pathway of intercalation's effect on band structure.

Discussion and Future Outlook
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The induction of superconductivity in NiTez through intercalation opens up several avenues for
future research. While Ti and Li have been shown to be effective intercalants, exploring other
guest species could lead to higher critical temperatures or novel superconducting phases. The
prediction of two-gap superconductivity in Li-intercalated bilayer NiTez is particularly intriguing
and awaits experimental verification.[3][5]

Furthermore, the interplay between the topological nature of NiTe2 and the emergent
superconductivity is a rich area for investigation. The proximity of the Dirac point to the Fermi
level in pristine NiTe2 makes it an ideal platform to study the potential for topological
superconductivity, which could host exotic quasiparticles such as Majorana fermions.[6][7] The
insensitivity of the superconducting state in Ti-intercalated NiTez to pressure suggests a
robustness that may be linked to its topological properties.[2][4]

Detailed studies on the precise mechanism of superconductivity, whether it is conventional
phonon-mediated pairing or an unconventional mechanism, are still needed. Advanced
characterization technigues, such as high-resolution ARPES and inelastic neutron scattering,
will be crucial in elucidating the pairing symmetry and the role of electron-phonon coupling.

Conclusion

The intercalation of guest atoms into the van der Waals gaps of the type-Il Dirac semimetal
NiTe:z is a proven and effective method for inducing superconductivity. Studies with titanium and
theoretical predictions for lithium intercalation have demonstrated the potential to achieve
critical temperatures up to ~11 K. The suppression of the native Dirac cone feature in the
electronic band structure appears to be a key factor in the emergence of this superconducting
state. The detailed experimental protocols and compiled data in this guide serve as a valuable
resource for researchers aiming to further explore and understand the rich physics of
superconductivity in this promising material system. The intersection of its topological
properties with induced superconductivity positions intercalated NiTez as a significant platform
for fundamental research and potential applications in quantum computing and next-generation
electronics.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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